2,4,6-trinitrophenyl-uridine diphosphate galactose
2,4,6-trinitrophenyl-uridine diphosphate galactose
Brand Name:
Vulcanchem
CAS No.:
129726-82-5
VCID:
VC0158160
InChI:
InChI=1S/C21H25N5O23P2/c27-12-1-2-23(21(33)22-12)19-16(31)14(29)11(46-19)6-45-50(40,41)49-51(42,43)48-20-17(32)15(30)13(28)10(47-20)5-44-18-8(25(36)37)3-7(24(34)35)4-9(18)26(38)39/h1-4,10-11,13-17,19-20,28-32H,5-6H2,(H,40,41)(H,42,43)(H,22,27,33)/t10-,11-,13+,14-,15+,16-,17-,19-,20-/m1/s1
SMILES:
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)COC4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])O)O)O)O)O
Molecular Formula:
C21H25N5O23P2
Molecular Weight:
777.4 g/mol
2,4,6-trinitrophenyl-uridine diphosphate galactose
CAS No.: 129726-82-5
Main Products
VCID: VC0158160
Molecular Formula: C21H25N5O23P2
Molecular Weight: 777.4 g/mol
| CAS No. | 129726-82-5 |
|---|---|
| Product Name | 2,4,6-trinitrophenyl-uridine diphosphate galactose |
| Molecular Formula | C21H25N5O23P2 |
| Molecular Weight | 777.4 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[(2,4,6-trinitrophenoxy)methyl]oxan-2-yl] hydrogen phosphate |
| Standard InChI | InChI=1S/C21H25N5O23P2/c27-12-1-2-23(21(33)22-12)19-16(31)14(29)11(46-19)6-45-50(40,41)49-51(42,43)48-20-17(32)15(30)13(28)10(47-20)5-44-18-8(25(36)37)3-7(24(34)35)4-9(18)26(38)39/h1-4,10-11,13-17,19-20,28-32H,5-6H2,(H,40,41)(H,42,43)(H,22,27,33)/t10-,11-,13+,14-,15+,16-,17-,19-,20-/m1/s1 |
| Standard InChIKey | RYCWEITWHHIFQJ-WXBZLVOISA-N |
| Isomeric SMILES | C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)O[C@@H]3[C@@H]([C@H]([C@H]([C@H](O3)COC4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])O)O)O)O)O |
| SMILES | C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)COC4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])O)O)O)O)O |
| Canonical SMILES | C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)COC4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])O)O)O)O)O |
| Synonyms | 2,4,6-trinitrophenyl-UDP-galactose 2,4,6-trinitrophenyl-uridine diphosphate galactose 2,4,6-TUG |
| PubChem Compound | 3083132 |
| Last Modified | Nov 11 2021 |
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